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Compound of Interest

Compound Name: 2-Chloroacrolein

Cat. No.: B1216256

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
IS not a substitute for a comprehensive risk assessment. The toxicological data for 2-
chloroacrolein is limited, and much of the information presented is based on the parent
compound, acrolein, and other related a,3-unsaturated aldehydes.

Introduction

2-Chloroacrolein (CAS No. 683-51-2) is a halogenated a,3-unsaturated aldehyde. Its
structural similarity to acrolein, a well-studied toxicant, raises significant concerns about its
potential health effects. This technical guide provides a comprehensive overview of the
available toxicological data on 2-chloroacrolein, with a focus on its physical and chemical
properties, toxicokinetics, acute and chronic toxicity, genotoxicity, carcinogenicity, and
mechanisms of toxicity. Due to the limited data available for 2-chloroacrolein, information from
its parent compound, acrolein, is used for comparative purposes and to infer potential
toxicological properties.

Physical and Chemical Properties

A summary of the physical and chemical properties of 2-chloroacrolein is presented in Table
1.

Table 1. Physical and Chemical Properties of 2-Chloroacrolein
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Property Value Reference
CAS Number 683-51-2

Molecular Formula CsHsCIO

Molecular Weight 90.51 g/mol

Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Solubility Data not available

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)

There is no specific data available on the toxicokinetics of 2-chloroacrolein. However, based

on its structural similarity to acrolein, some predictions can be made.

Absorption: Acrolein is readily absorbed through the respiratory and gastrointestinal tracts.[1]

Dermal absorption of acrolein is also expected to occur. Given its volatile nature, inhalation is a

likely route of exposure to 2-chloroacrolein.

Distribution: Due to its high reactivity, acrolein distribution is generally limited to the site of

entry, where it reacts with cellular macromolecules.[1] A similar pattern of distribution is

anticipated for 2-chloroacrolein.

Metabolism: The primary metabolic pathway for acrolein involves conjugation with glutathione

(GSH), either spontaneously or catalyzed by glutathione S-transferases (GSTs). This is a

detoxification pathway that leads to the formation of mercapturic acid derivatives, which are

then excreted in the urine. It is highly probable that 2-chloroacrolein undergoes a similar

metabolic fate. The presence of the chlorine atom may influence the rate and products of

metabolism.

Excretion: The metabolites of acrolein are primarily excreted in the urine.[1] A similar excretion

pattern is expected for 2-chloroacrolein metabolites.
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Acute Toxicity

Quantitative data on the acute toxicity of 2-chloroacrolein is scarce.

Table 2. Acute Toxicity of 2-Chloroacrolein

Test Species Route Value Reference

LDso Rabbit Dermal >2000 mg/kg

Oral and Inhalation Toxicity: No data on the oral LDso or inhalation LCso for 2-chloroacrolein
were found in the available literature.

Skin and Eye Irritation: While no specific skin irritation studies for 2-chloroacrolein were
identified, a study on a related substance suggests it is likely to be a severe eye irritant.[2]

Repeated Dose Toxicity (Sub-acute, Sub-chronic,
and Chronic)

No information regarding the repeated dose toxicity of 2-chloroacrolein, including No-
Observed-Adverse-Effect Level (NOAEL) or Lowest-Observed-Adverse-Effect Level (LOAEL)
values, was found in the reviewed literature.

Genotoxicity

2-Chloroacrolein has been shown to be genotoxic in in vitro studies.

Table 3. Genotoxicity of 2-Chloroacrolein

Metabolic
Assay Test System L Result Reference
Activation
Salmonella ] ) -
Ames Test o With and without ~ Positive [3]
typhimurium

Experimental Protocol: Ames Test (General) A general protocol for the Ames test involves
exposing histidine-requiring strains of Salmonella typhimurium to the test chemical with and
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without a metabolic activation system (S9 fraction from rat liver). If the chemical is a mutagen, it
will cause reverse mutations, allowing the bacteria to grow on a histidine-deficient medium. The
number of revertant colonies is then counted.

Carcinogenicity

A study in mice has demonstrated that 2-chloroacrolein can act as a tumor initiator.

Table 4. Carcinogenicity of 2-Chloroacrolein

Species Route Doses Findings Reference
_ _ 100, 200, and o
SENCAR Mouse  Topical (skin) Tumor initiator [3]
400 mg/kg

Experimental Protocol: Mouse Skin Carcinogenicity Assay (Initiation-Promotion) In a typical
initiation-promotion study, a single or multiple applications of the test substance (initiator) are
applied to the skin of mice. This is followed by repeated applications of a promoting agent (e.g.,
a phorbol ester like TPA) for several weeks. The animals are then observed for the
development of skin tumors.[3] In the study with 2-chloroacrolein, doses were applied six
times over a two-week period, followed by promotion with TPA for 20 weeks.[3]

Reproductive and Developmental Toxicity

No studies on the reproductive or developmental toxicity of 2-chloroacrolein were found in the
available literature.

Mechanisms of Toxicity

The precise mechanisms of 2-chloroacrolein toxicity have not been specifically elucidated.
However, based on the known mechanisms of acrolein and other a,3-unsaturated aldehydes,
the following pathways are likely to be involved:

9.1. Oxidative Stress

Like acrolein, 2-chloroacrolein is an electrophilic compound that can readily react with cellular
nucleophiles, particularly glutathione (GSH). Depletion of GSH can lead to an imbalance in the
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cellular redox state, resulting in oxidative stress. Oxidative stress is characterized by an
overproduction of reactive oxygen species (ROS), which can damage cellular components
such as lipids, proteins, and DNA.

2-Chloroacrolein GSH Depletion Oxidative Stress Cellular Damage

Click to download full resolution via product page

Caption: Induction of oxidative stress by 2-chloroacrolein.
9.2. Inflammatory Response

Acrolein is known to induce an inflammatory response, which may be mediated through the
activation of signaling pathways such as the nuclear factor-kappa B (NF-kB) pathway. It is
plausible that 2-chloroacrolein could also trigger inflammatory responses through similar
mechanisms.
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Caption: Postulated inflammatory signaling pathway for 2-chloroacrolein.

Experimental Workflows

10.1. General Workflow for Acute Toxicity Testing

The following diagram illustrates a general workflow for acute toxicity testing, which would be
applicable for determining the LDso or LCso of 2-chloroacrolein.
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Caption: General workflow for acute toxicity assessment.

Conclusion and Data Gaps

The available data, although limited, indicates that 2-chloroacrolein is a genotoxic and
carcinogenic compound with the potential for severe eye irritation. Its toxicological profile is
likely dominated by its electrophilic nature, leading to oxidative stress and inflammatory
responses.
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Significant data gaps remain in the toxicological profile of 2-chloroacrolein. Further research is
critically needed in the following areas:

» Acute oral and inhalation toxicity: Determination of LDso and LCso values is essential for a
complete acute toxicity profile.

» Repeated dose toxicity: Sub-chronic and chronic studies are necessary to establish NOAEL
and LOAEL values for risk assessment.

o Toxicokinetics: ADME studies are required to understand the fate of 2-chloroacrolein in the
body.

e Reproductive and developmental toxicity: The potential effects on reproduction and
development are unknown and need to be investigated.

e Mechanisms of toxicity: Further studies are needed to elucidate the specific signaling
pathways involved in 2-chloroacrolein-induced toxicity.

Until these data gaps are filled, 2-chloroacrolein should be handled with extreme caution,
assuming a toxicological profile similar to or potentially more severe than that of acrolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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